di(1H-imidazol-1-yl)methanimine
Overview
Description
Di(1H-imidazol-1-yl)methanimine, commonly referred to as DIM, is a chemical compound that has many uses in the scientific research field. It is a derivative of the amino acid histidine, and is a heterocyclic compound with a five-membered ring. DIM is used in a variety of laboratory experiments and applications due to its ability to act as a catalyst, and its unique properties. In
Scientific Research Applications
Synthesis of Mono- and Symmetrical Di-N-Hydroxy- and N-Aminoguanidines : Katritzky et al. (2006) reported that di(1H-imidazol-1-yl)methanimine is used to synthesize novel mono- and symmetrical di-N-hydroxy- and N-aminoguanidines with different substitution patterns in good yields (Katritzky, Khashab, Bobrov, & Yoshioka, 2006).
Synthesis of Chiral Bicyclic Guanidinium Salts : In 2016, Turočkin et al. used di(imidazole-1-yl)methanimine for the synthesis of chiral bicyclic guanidinium salts (Turočkin, Honeker, Raven, & Selig, 2016).
Biological Activity and Synthesis of Organic Compounds : Purygin and Zarubin (2020) mentioned that bis(1H-azol-1-yl)methanimines, a related compound, are used in the synthesis of various organic compounds and have biological activity with respect to rat erythrocytes (Purygin & Zarubin, 2020).
Synthesis of 1,8-Dioxooctahydroxanthenes : Nazari et al. (2014) described the use of imidazol-1-yl-acetic acid, a derivative, as an efficient organocatalyst for synthesizing 1,8-dioxooctahydroxanthenes under solvent-free conditions (Nazari, Keshavarz, Karami, Iravani, & Vafaee-nezhad, 2014).
Potential Therapeutic Agents for COVID-19 : Abu-Melha et al. (2022) found that ligands synthesized from this compound show enhanced binding affinity to receptors and could be investigated as potential therapeutic agents for COVID-19 (Abu-Melha, Edrees, Said, Riyadh, Al-Kaff, & Gomha, 2022).
Corrosion Inhibition : Costa et al. (2021) demonstrated that 4-(1H-imidazole-1-yl)benzaldehyde, a derivative, leads to higher anticorrosion efficiency in carbon steel corrosion inhibition compared to other imidazole-based molecules (Costa, Almeida-Neto, Campos, Fonseca, Mattos, Freire, Homem-de-Mello, Marinho, Monteiro, Correia, & Lima-Neto, 2021).
Safety and Hazards
Mechanism of Action
Target of Action
Di(1H-imidazol-1-yl)methanimine is an organic compound The primary targets of this compound are not explicitly mentioned in the available literature
Mode of Action
It’s known that it can dissolve in some organic solvents such as chloroform, methanol, and dichloromethane . This suggests that it might interact with its targets through hydrophobic interactions. More research is needed to elucidate the exact mechanism of interaction with its targets.
Biochemical Pathways
It’s known that it can be used for the synthesis of polyamide resins, polymers, and dopamine receptor activators . This suggests that it might affect the biochemical pathways related to these compounds.
properties
IUPAC Name |
di(imidazol-1-yl)methanimine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7N5/c8-7(11-3-1-9-5-11)12-4-2-10-6-12/h1-6,8H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FKGQRXQOODICAT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(C=N1)C(=N)N2C=CN=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7N5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00463272 |
Source
|
| Record name | di(1H-imidazol-1-yl)methanimine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00463272 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
161.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
104619-51-4 |
Source
|
| Record name | di(1H-imidazol-1-yl)methanimine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00463272 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-(1H-imidazole-1-carboximidoyl)-1H-imidazole | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Sodium;4-[(4-aminophenyl)diazenyl]-3-methylaniline;methanolate;methyl 2,3,4,5-tetrachloro-6-cyanobenzoate](/img/structure/B9285.png)
